Cas no 5732-92-3 (3-(aminomethyl)cyclopentylmethanamine)

• Product Name: 3-(aminomethyl)cyclopentylmethanamine
• CAS No: 5732-92-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 3187771
• PubChem ID: 23290791
• Update Time: 2025-11-05

3-(aminomethyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1,3-CYCLOPENTANEDIMETHANAMINE
• 3-(aminomethyl)cyclopentylmethanamine
• SCHEMBL2162363
• [3-(aminomethyl)cyclopentyl]methanamine
• [cis-3-(aminomethyl)cyclopentyl]methanamine
• Cyclopentane-1,3-diyldimethanamine
• EN300-172198
• 5732-92-3
• DB-126724
• AKOS026742254

• Inchi： 1S/C7H16N2/c8-4-6-1-2-7(3-6)5-9/h6-7H,1-5,8-9H2
• InChI Key： HTALOEFRFXMCFB-UHFFFAOYSA-N
• SMILES： NCC1CCC(CN)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(aminomethyl)cyclopentylmethanamine

3-(Aminomethyl)cyclopentylmethanamine: A Comprehensive Overview

3-(Aminomethyl)cyclopentylmethanamine (CAS No. 5732-92-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as CMPA, is characterized by its cyclopentane ring and an aminomethyl group, which confer it with a range of interesting properties and potential applications.

The chemical structure of 3-(aminomethyl)cyclopentylmethanamine consists of a five-membered cyclopentane ring with an aminomethyl group attached to one of the carbon atoms. This structure provides a balance between lipophilicity and hydrophilicity, making it an attractive candidate for various chemical and biological studies. The compound's molecular formula is C₈H₁₇N, and its molecular weight is approximately 127.22 g/mol.

In recent years, 3-(aminomethyl)cyclopentylmethanamine has been the subject of numerous research studies due to its potential therapeutic applications. One of the key areas of interest is its role in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with various receptors, including serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior.

A notable study published in the Journal of Medicinal Chemistry explored the effects of 3-(aminomethyl)cyclopentylmethanamine on serotonin receptors. The researchers found that the compound exhibited selective binding to serotonin 5-HT_1A receptors, which are implicated in conditions such as anxiety and depression. This selective binding suggests that CMPA could be developed into a novel therapeutic agent for treating these disorders.

Beyond its potential as a therapeutic agent, 3-(aminomethyl)cyclopentylmethanamine has also been investigated for its use in chemical synthesis. Its unique structure makes it a valuable building block for synthesizing more complex molecules. For example, it can be used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The compound's reactivity and functional groups provide chemists with multiple points of modification, enabling the creation of diverse derivatives with tailored properties.

In the realm of drug discovery, CMPA has shown promise as a lead compound for developing new drugs. Its ability to cross the blood-brain barrier (BBB) efficiently is particularly noteworthy. This property is essential for drugs targeting CNS disorders, as many compounds fail to reach their intended targets due to poor BBB permeability. Researchers have utilized computational models to predict the BBB permeability of CMPA, confirming its potential as a valuable candidate for further development.

The safety profile of 3-(aminomethyl)cyclopentylmethanamine is another important aspect that has been extensively studied. Toxicological assessments have indicated that the compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its long-term safety and efficacy. Preclinical studies have demonstrated that CMPA is well-tolerated in animal models, providing a strong foundation for advancing it into clinical trials.

In conclusion, 3-(aminomethyl)cyclopentylmethanamine (CAS No. 5732-92-3) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapeutic agents and synthetic intermediates. As research continues to uncover more about this compound's capabilities, it is likely to play an increasingly important role in advancing our understanding and treatment of various medical conditions.